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Compound of Interest

Compound Name: Maleamic acid

Cat. No.: B7728437 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthesis, application, and

performance of maleamic acid functionalized polymers as effective sizing agents in the paper

industry. Detailed experimental protocols and performance data are included to facilitate

research and development in this area.

Introduction
Maleamic acid functionalized polymers are a promising class of sizing agents for improving the

water resistance and printability of paper. These polymers are typically synthesized by the

reaction of a maleic anhydride-containing copolymer with ammonia or an amine. The resulting

maleamic acid groups, along with other functional groups that can be incorporated into the

polymer backbone, provide a combination of hydrophobicity and adhesion to cellulose fibers,

leading to excellent sizing performance. This document outlines the synthesis of these

polymers, their application in paper sizing, and methods for evaluating their effectiveness.

Data Presentation
The performance of various maleamic acid and related functionalized polymers for paper

sizing is summarized in the table below. This data is compiled from various studies to provide a

comparative overview.
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Signaling Pathways and Mechanisms
The sizing mechanism of maleamic acid functionalized polymers involves both physical and

chemical interactions with the cellulose fibers of the paper. The key steps are:

Adsorption: The polymer, typically in an aqueous solution or emulsion, is applied to the paper

surface. The carboxyl and amide groups of the maleamic acid functionality can form

hydrogen bonds with the hydroxyl groups of the cellulose, leading to the adsorption of the

polymer onto the fiber surface.

Film Formation: Upon drying and heating, the polymer chains coalesce to form a thin,

hydrophobic film on the paper surface and within the fibrous network.

Covalent Bonding (Esterification): The carboxylic acid group of the maleamic acid can react

with the hydroxyl groups of cellulose under heating to form ester bonds. This covalent

bonding provides strong anchoring of the polymer to the fibers, enhancing the durability of
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the sizing effect.[5] The anhydride precursors of these polymers are also known to react

directly with the hydroxyl groups of cellulose.[5]
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Figure 1. Mechanism of paper sizing with maleamic acid functionalized polymers.

Experimental Protocols
Synthesis of Styrene-Maleamic Acid Copolymer
This protocol is a generalized procedure based on the ammonolysis of styrene-maleic

anhydride (SMA) copolymers.

Materials:

Styrene-maleic anhydride (SMA) copolymer

Ammonium carbonate or aqueous ammonia

Deionized water

Reaction vessel with a stirrer, condenser, and temperature control

Procedure:

Disperse the styrene-maleic anhydride (SMA) copolymer in deionized water in the reaction

vessel.
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While stirring, slowly add the required amount of ammonium carbonate or aqueous ammonia

to the SMA dispersion.[6] The anhydride groups will react with ammonia to form maleamic
acid groups.

Heat the reaction mixture to a specified temperature (e.g., 70-90°C) and maintain it for a set

period (e.g., 2-4 hours) to ensure complete conversion.

Cool the resulting water-soluble styrene-maleamic acid polymer solution to room

temperature.

The final product can be used directly as a sizing agent solution.
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Figure 2. Workflow for the synthesis of styrene-maleamic acid copolymer.

Application of Sizing Agent to Paper
This protocol describes a standard laboratory procedure for surface sizing of paper.

Materials:

Unsized paper sheets

Maleamic acid functionalized polymer solution

Size press or padding mangle (laboratory scale)

Drying oven or drum dryer

Procedure:

Prepare an aqueous solution of the maleamic acid functionalized polymer of the desired

concentration (e.g., 0.5-2.0 wt%).

Immerse the unsized paper sheet in the sizing solution or pass it through the nip of a size

press or padding mangle saturated with the sizing solution.

Remove the excess sizing solution by pressing the paper sheet between two rollers.

Dry the sized paper sheet in an oven at a specified temperature (e.g., 100-120°C) for a set

time (e.g., 15-40 minutes).[7] The heating step also promotes the curing and covalent

bonding of the sizing agent to the cellulose fibers.

Evaluation of Sizing Performance
This method assesses the hydrophobicity of the paper surface.

Apparatus:

Contact angle goniometer
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Procedure:

Place a sample of the sized paper on the goniometer stage.

Dispense a small droplet of deionized water (typically 2-5 µL) onto the paper surface.

Immediately capture an image of the droplet.

Use the software of the goniometer to measure the angle between the baseline of the drop

and the tangent at the drop's edge.

A higher contact angle indicates greater hydrophobicity.

This test measures the amount of water absorbed by the paper surface over a specific time.

Apparatus:

Cobb sizing tester (a metal ring with a defined area, typically 100 cm²)

Blotting paper

Balance (accurate to 0.001 g)

Stopwatch

Procedure:

Weigh a dry sample of the sized paper.

Clamp the paper sample in the Cobb tester with the side to be tested facing up.

Pour a specified volume of water (e.g., 100 mL) into the ring and start the stopwatch. The

standard test duration is 60 seconds (Cobb60).

At the end of the test period, pour out the water and quickly remove the paper sample.

Immediately place the wet side of the sample on a sheet of blotting paper and place another

sheet of blotting paper on top.
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Use a hand roller to remove the excess water.

Quickly reweigh the blotted paper sample.

The Cobb value is calculated as the weight of water absorbed per unit area (g/m²). A lower

Cobb value indicates better sizing.

Contact Angle Test Cobb Test

Start

Sized Paper Sample

Place Sample on
Goniometer Stage Weigh Dry Sample

Dispense Water
Droplet

Measure Contact
Angle

Expose to Water in
Cobb Tester (60s)

Blot Excess Water

Weigh Wet Sample

Calculate Cobb
Value (g/m²)

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b7728437?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7728437?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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